Cas no 89323-88-6 (2-(1,3-thiazol-2-yl)ethan-1-ol)

2-(1,3-thiazol-2-yl)ethan-1-ol structure
89323-88-6 structure
Product Name:2-(1,3-thiazol-2-yl)ethan-1-ol
CAS No:89323-88-6
MF:C5H7NOS
MW:129.180179834366
MDL:MFCD13184161
CID:993681
PubChem ID:10034657
Update Time:2025-04-20

2-(1,3-thiazol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazoleethanol
    • 2-(1,3-thiazol-2-yl)ethan-1-ol
    • 2-(1,3-Thiazol-2-yl)ethanol
    • 89323-88-6
    • hydroxyethylthiazole
    • F8888-7822
    • AKOS016011949
    • MFCD13184161
    • AB93261
    • 2-(thiazol-2-yl)ethan-1-ol
    • DTXSID80434420
    • FT-0718755
    • SCHEMBL841789
    • CHEMBL4542341
    • 2-(Thiazol-2-yl)ethanol
    • EN300-138099
    • DA-25632
    • MDL: MFCD13184161
    • Inchi: 1S/C5H7NOS/c7-3-1-5-6-2-4-8-5/h2,4,7H,1,3H2
    • InChI Key: YNSUBIQKQNBKJT-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1CCO

Computed Properties

  • Exact Mass: 129.02483502g/mol
  • Monoisotopic Mass: 129.02483502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 69.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • Density: 1.260
  • Boiling Point: 236 ºC
  • Flash Point: 97 ºC

2-(1,3-thiazol-2-yl)ethan-1-ol Pricemore >>

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